59-26-7

Nikethamide

In Stock

• CAS RN:
• 59-26-7

• Formula:
• C10H14N2O

• InChI:
• InChI=1S/C10H14N2O/c1-3-12(4-2)10(13)9-6-5-7-11-8-9/h5-8H,3-4H2,1-2H3

• InChIKey:
• NCYVXEGFNDZQCU-UHFFFAOYSA-N

• Nikethamide is an analeptic agent. It was used in the mid-twentieth century as a medical countermeasure against tranquilizer overdoses, before the advent of endotracheal intubation and positive-pressure lung expansion. It is now considered to be of no value for such purposes, and may in fact be dangerous.
  Nikethamide is a pyridinecarboxamide. It derives from a nicotinamide.
  Nicethamid appears as clear light yellow viscous liquid or crystalline solid. Slightly bitter taste followed by a faint sensation of the warmth. (NTP, 1992)
  A central nervous system stimulant. It was formerly used in the treatment of barbiturate overdose but is now considered to be of no value for such purposes and may be dangerous. (From Martindale, The Extra Pharmacopoeia, 30th ed, p1229)
  

4-Fluorophenetole

In Stock

• CAS RN:
• 459-26-7

• Formula:
• C8H9FO

• InChI:
• InChI=1S/C8H9FO/c1-2-10-8-5-3-7(9)4-6-8/h3-6H,2H2,1H3

• InChIKey:
• PURLWQWDGIIYBG-UHFFFAOYSA-N

• 4-Fluorophenetole is a useful research compound. Its molecular formula is C8H9FO and its molecular weight is 140.15 g/mol. The purity is usually 95%.

4-(Oxolan-2-yl)butan-2-amine

In Stock

• CAS RN:
• 5059-26-7

• Formula:
• C8H17NO

• InChI:
• InChI=1S/C8H17NO/c1-7(9)4-5-8-3-2-6-10-8/h7-8H,2-6,9H2,1H3

• InChIKey:
• IKLKXPGCAFBANO-UHFFFAOYSA-N

• 4-(Oxolan-2-yl)butan-2-amine is a useful research compound. Its molecular formula is C8H17NO and its molecular weight is 143.23. The purity is usually 95%.

2-Naphthalen-2-ylpyridine

In Stock

• CAS RN:
• 76759-26-7

• Formula:
• C15H11N

• InChI:
• InChI=1S/C15H11N/c1-2-6-13-11-14(9-8-12(13)5-1)15-7-3-4-10-16-15/h1-11H

• InChIKey:
• DBENTMPUKROOOE-UHFFFAOYSA-N

• 2-Naphthalen-2-ylpyridine is a useful research compound. Its molecular formula is C15H11N and its molecular weight is 205.25 g/mol. The purity is usually 95%.

1-Ethyl-2,2-dimethoxypyrrolidine

Usually In Stock

• CAS RN:
• 84859-26-7

• Formula:
• C8H17NO2

• InChI:
• InChI=1S/C8H17NO2/c1-4-9-7-5-6-8(9,10-2)11-3/h4-7H2,1-3H3

• InChIKey:
• OSRAKVIKUXSLFO-UHFFFAOYSA-N

• 1-Ethyl-2,2-dimethoxypyrrolidine is a useful research compound. Its molecular formula is C8H17NO2 and its molecular weight is 159.23 g/mol. The purity is usually 95%.

(E)-N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3-(2-chlorophenyl)acrylamide

In Stock

• CAS RN:
• 864859-26-7

• Formula:
• C19H16ClN3O2S

• InChI:
• InChI=1S/C19H16ClN3O2S/c1-12(24)23-9-8-14-15(10-21)19(26-17(14)11-23)22-18(25)7-6-13-4-2-3-5-16(13)20/h2-7H,8-9,11H2,1H3,(H,22,25)/b7-6+

• InChIKey:
• ZIWVSWJHCPCADY-VOTSOKGWSA-N

• (E)-N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3-(2-chlorophenyl)acrylamide is a useful research compound. Its molecular formula is C19H16ClN3O2S and its molecular weight is 385.87. The purity is usually 95%.

2-(4-Hydroxy-3-methoxyphenyl)-1-(4-(3-phenylpropyl)piperazin-1-yl)ethan-1-one

In Stock

• CAS RN:
• 652159-26-7

• Formula:
• C22H28N2O3

• InChI:
• InChI=1S/C22H28N2O3/c1-27-21-16-19(9-10-20(21)25)17-22(26)24-14-12-23(13-15-24)11-5-8-18-6-3-2-4-7-18/h2-4,6-7,9-10,16,25H,5,8,11-15,17H2,1H3

• InChIKey:
• JHXBBHLFQFKHEK-UHFFFAOYSA-N

• 2-(4-Hydroxy-3-methoxyphenyl)-1-(4-(3-phenylpropyl)piperazin-1-yl)ethan-1-one is a useful research compound. Its molecular formula is C22H28N2O3 and its molecular weight is 368.5. The purity is usually 95%.

3-chloro-N-({imidazo[2,1-b][1,3]thiazol-6-yl}methyl)benzamide

In Stock

• CAS RN:
• 380459-26-7

• Formula:
• C13H10ClN3OS

• InChI:
• InChI=1S/C13H10ClN3OS/c14-10-3-1-2-9(6-10)12(18)15-7-11-8-17-4-5-19-13(17)16-11/h1-6,8H,7H2,(H,15,18)

• InChIKey:
• XTPSNPDBQVYVNW-UHFFFAOYSA-N

• 3-chloro-N-({imidazo[2,1-b][1,3]thiazol-6-yl}methyl)benzamide is a useful research compound. Its molecular formula is C13H10ClN3OS and its molecular weight is 291.76 g/mol. The purity is usually 95%.

2-(3-Methylvaleryl)oxazole

In Stock

• CAS RN:
• 898759-26-7

• Formula:
• C9H13NO2

• InChI:
• InChI=1S/C9H13NO2/c1-3-7(2)6-8(11)9-10-4-5-12-9/h4-5,7H,3,6H2,1-2H3

• InChIKey:
• HHKDXGFCXBZJTN-UHFFFAOYSA-N

• 2-(3-Methylvaleryl)oxazole is a useful research compound. Its molecular formula is C9H13NO2 and its molecular weight is 167.2 g/mol. The purity is usually 95%.

(Z)-N'-((3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)isonicotinohydrazide

In Stock

• CAS RN:
• 1001759-26-7

• Formula:
• C26H19N5O

• InChI:
• InChI=1S/C26H19N5O/c32-26(20-12-14-27-15-13-20)29-28-17-23-18-31(24-8-2-1-3-9-24)30-25(23)22-11-10-19-6-4-5-7-21(19)16-22/h1-18H,(H,29,32)/b28-17-

• InChIKey:
• GZRGWUZDXVMVRN-QRQIAZFYSA-N

• (Z)-N'-((3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)isonicotinohydrazide is a useful research compound. Its molecular formula is C26H19N5O and its molecular weight is 417.472. The purity is usually 95%.

N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(5-{[(thiophen-2-yl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide

In Stock

• CAS RN:
• 1323359-26-7

• Formula:
• C17H14N6O2S4

• InChI:
• InChI=1S/C17H14N6O2S4/c1-9-4-5-10-11(7-9)28-15(18-10)19-12(24)8-27-17-23-22-16(29-17)21-14(25)20-13-3-2-6-26-13/h2-7H,8H2,1H3,(H,18,19,24)(H2,20,21,22,25)

• InChIKey:
• AWKZQEIJIZUGMQ-UHFFFAOYSA-N

• N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(5-{[(thiophen-2-yl)carbamoyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C17H14N6O2S4 and its molecular weight is 462.6 g/mol. The purity is usually 95%.

(S)-4-(1-aminoethyl)-2-fluorobenzoic acid

Usually In Stock

• CAS RN:
• 1213659-26-7

• Formula:
• C9H10FNO2

• InChI:
• InChI=1S/C9H10FNO2/c1-5(11)6-2-3-7(9(12)13)8(10)4-6/h2-5H,11H2,1H3,(H,12,13)/t5-/m0/s1

• InChIKey:
• YGJRIDMDDKKESX-YFKPBYRVSA-N

• (S)-4-(1-aminoethyl)-2-fluorobenzoic acid is a useful research compound. Its molecular formula is C9H10FNO2 and its molecular weight is 183.18. The purity is usually 95%.

1-[3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-yl]ethan-1-one

In Stock

• CAS RN:
• 1344359-26-7

• Formula:
• C9H7N3O2

• InChI:
• InChI=1S/C9H7N3O2/c1-6(13)9-11-8(12-14-9)7-3-2-4-10-5-7/h2-5H,1H3

• InChIKey:
• HULPUKADLLHSEY-UHFFFAOYSA-N

• 1-[3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-yl]ethan-1-one is a useful research compound. Its molecular formula is C9H7N3O2 and its molecular weight is 189.174. The purity is usually 95%.